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Compound of Interest

Compound Name: (R)-(+)-Glycidyl heptyl ether

CAS No.: 121906-44-3

Cat. No.: B039800

Get Quote

CAS 25717-59-3 | C₁₀H₂₀O₂

Executive Summary
n-Heptyl Glycidyl Ether (HGE) is a specialized monofunctional epoxide intermediate used in

high-performance surface coatings, lipid synthesis for drug delivery systems, and as a reactive

diluent for epoxy resins.[1] Characterized by its C7 alkyl chain, HGE offers a unique balance

between the volatility of lower alkyl ethers (butyl/ethyl) and the crystallization issues of longer

chains (cetyl/stearyl).

This technical guide defines the critical physicochemical specifications for HGE, specifically

addressing the discrepancy between theoretical atmospheric boiling points and practical

vacuum distillation requirements to prevent thermal degradation (polymerization).

Physicochemical Specifications
The following data establishes the baseline for "Pure Grade" HGE. Researchers must note that

commercial "Alkyl (C8-C10) Glycidyl Ethers" are mixtures; this guide targets the specific n-

heptyl species (CAS 25717-59-3).
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Table 1: Core Physical Properties
Property Specification Method/Notes

Appearance Colorless, low-viscosity liquid Visual inspection

Molecular Weight 172.27 g/mol Calculated

Density (20°C) 0.890 – 0.910 g/mL
Critical Purity Indicator (See

Section 4)

Boiling Point (Atm) ~220°C (Theoretical)
Do Not Attempt. Risk of ring-

opening/polymerization.

Boiling Point (Vac) 85 – 95°C @ 10 mmHg
Recommended distillation

range.

Refractive Index 1.4350 – 1.4450 @ 20°C

Epoxide Eq. Wt. (EEW) 172 – 185 g/eq
Ideal: 172. Higher values

indicate hydrolysis.

Solubility
Organic solvents (Ethanol,

DCM)

Immiscible in water

(Hydrophobic tail).

Critical Insight: The density of HGE (0.90 g/mL) acts as a rapid field validation metric. It sits

precisely between the starting material 1-Heptanol (0.82 g/mL) and the reagent Epichlorohydrin

(1.18 g/mL). A density below 0.88 indicates incomplete reaction (excess alcohol).

Thermodynamics & Phase Behavior
Understanding the thermodynamic profile is essential for safe isolation.

Boiling Point Elevation: The addition of the glycidyl group to heptanol increases the

molecular weight, theoretically elevating the boiling point. However, the loss of the hydroxyl

group (hydrogen bonding) mitigates this rise.
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Thermal Sensitivity: The oxirane (epoxide) ring is highly strained (~13 kcal/mol). Heating

HGE above 150°C at atmospheric pressure significantly increases the kinetic probability of

homopolymerization or thermal rearrangement to ketones/aldehydes. Vacuum distillation is

mandatory.

Synthesis & Purification Protocol
Objective: Synthesis of n-Heptyl Glycidyl Ether via Phase Transfer Catalysis (PTC).

Reagents
Substrate: 1-Heptanol (CAS 111-70-6)[2]

Reagent: Epichlorohydrin (Excess, 2-3 eq)

Base: NaOH (50% aq. solution or solid microbeads)

Catalyst: Tetrabutylammonium bromide (TBAB) or Benzyltrimethylammonium chloride (1-2

mol%)

Workflow Diagram (DOT)
The following diagram outlines the synthesis and critical isolation steps.
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Step-by-Step Methodology
Coupling: Charge 1-Heptanol and catalyst (TBAB) into the reactor. Heat to 45°C.

Addition: Slowly feed Epichlorohydrin and NaOH simultaneously. Control: Maintain

temperature <60°C. The reaction is exothermic.

Digestion: Stir at 50°C for 3-5 hours. Monitor consumption of Heptanol via GC or TLC.
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Work-up: Cool to room temperature. Add water to dissolve NaCl precipitate. Separate

phases. Wash the organic layer with water until neutral pH.

Stripping: Remove excess Epichlorohydrin and water under mild vacuum (50°C, 50 mmHg).

Isolation (Critical): Perform fractional distillation under high vacuum. Collect the fraction

boiling at 85–95°C (10 mmHg).

Quality Control: A Self-Validating System
To ensure "Trustworthiness" in the lab, use this logic tree to validate the synthesized material

before using it in sensitive applications (e.g., drug delivery).
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Applications in Research
Lipid Nanoparticles (LNPs): HGE serves as a hydrophobic tail precursor for ionizable lipids.

The C7 chain provides a specific "cone angle" for lipid packing that differs from standard

C8/C10 chains, potentially influencing endosomal escape efficiency.
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Surface Modification: Used to graft hydrophobic properties onto hydrophilic surfaces (e.g.,

cellulose, silica) via the "grafting-to" approach, targeting surface hydroxyls.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 5074764, 2-((Heptyloxy)methyl)oxirane. Retrieved from [Link]

NIST Chemistry WebBook.1-Heptanol Thermophysical Properties. Retrieved from [Link]

Chalmers University of Technology.Solvent-Free Synthesis of Glycidyl Ethers via Phase

Transfer Catalysis. Retrieved from [Link]

Organic Syntheses.Synthesis of Alkyl Glycidyl Ethers. Coll. Vol. 7, p. 320. Retrieved from

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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